Cas no 1211219-58-7 (2-(4-{[(2-fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide)

• Product Name: 2-(4-{[(2-fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide
• CAS No: 1211219-58-7
• MF: C₁₈H₂₀FN₃O₃
• MW: 345.368107795715
• CID: 5752880
• PubChem ID: 38953984
• Update Time: 2025-06-08

2-(4-{[(2-fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024521830
• 2-(4-(3-(2-fluorophenyl)ureido)phenyl)-N-(2-methoxyethyl)acetamide
• 2-(4-{[(2-fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide
• F5834-5240
• 1211219-58-7
• 2-[4-[(2-fluorophenyl)carbamoylamino]phenyl]-N-(2-methoxyethyl)acetamide
• Benzeneacetamide, 4-[[[(2-fluorophenyl)amino]carbonyl]amino]-N-(2-methoxyethyl)-

• Inchi： 1S/C18H20FN3O3/c1-25-11-10-20-17(23)12-13-6-8-14(9-7-13)21-18(24)22-16-5-3-2-4-15(16)19/h2-9H,10-12H2,1H3,(H,20,23)(H2,21,22,24)
• InChI Key： MSRRKSNVXHRHHT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NC1C=CC(=CC=1)CC(NCCOC)=O)=O

Computed Properties

• Exact Mass: 345.14886967g/mol
• Monoisotopic Mass: 345.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 468.4±45.0 °C(Predicted)
• pka: 13.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(4-{[(2-fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide

2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide: A Comprehensive Overview

2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide (CAS No. 1211219-58-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of acetamide and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide is characterized by a central acetamide moiety linked to a substituted phenyl ring and a 2-methoxyethyl group. The presence of the fluorine atom in the phenyl ring and the methoxy group on the ethyl chain imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential of 2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models, suggesting its potential use in treating conditions such as arthritis and other inflammatory disorders.

The pharmacokinetic profile of 2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good stability in biological systems, making it suitable for further development into drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating specific diseases.

The synthesis of 2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide involves several well-established chemical reactions, including amide formation and substitution reactions. The synthetic route is highly reproducible and can be scaled up for large-scale production, which is essential for commercialization and clinical use.

In conclusion, 2-(4-{[(2-Fluorophenyl)carbamoyl]amino}phenyl)-N-(2-methoxyethyl)acetamide (CAS No. 1211219-58-7) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.